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Study
Duration

Dosage
Study
Population

Safety Findings
Reported Adverse
Events

Citation

28 days 1,000

mg/day

50 healthy

adults (45-70
years)

No significant

changes in
kidney/liver function;

high bioavailability
confirmed

Total of 9 AEs (4 in UA,

5 in placebo); most
were upper respiratory

infections

[1] [2]

4 months 500
mg/day &

1,000
mg/day

Middle-aged
adults

Well-tolerated; no
serious adverse

effects

Minor AEs (e.g., related
to muscle biopsies)

deemed unrelated to
supplementation

[3] [4]
[5]

6 weeks 1,000
mg/day

20 male
academy

soccer
players

Feasible and well-
tolerated in an

athletic population

No significant adverse
effects reported

[6]

Various
(Acute &
Chronic)

250 mg -
2,000

mg/day

Healthy,
sedentary

elderly

No toxicity; vital
signs, ECG, and

blood/urine tests
remained normal

No adverse effects
reported across all

doses

[3] [4]
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Detailed Experimental Protocols

For researchers, the methodological details of these trials are critical for evaluation and replication.

Study Design: The 28-day and 4-month studies were randomized, double-blind, placebo-
controlled trials—the gold standard for clinical intervention studies [2] [3] [4].
Safety Monitoring: These studies employed comprehensive safety assessments, including:

Biochemical Analysis: Regular testing of liver enzymes (e.g., ALT, AST) and kidney function
parameters [2] [3] [4].

Hematological Analysis: Complete blood counts [2].
Vital Signs and Physical Examination: Monitoring of key health indicators [3] [4].

Adverse Event Recording: Systematic documentation of all reported adverse events [2].
Population: The primary focus has been on healthy middle-aged to older adults, with one recent

pilot study in a young athletic cohort [1] [3] [6].

Key Takeaways for Researchers

Favorable Short-Term Profile: Current evidence consistently indicates that Urolithin A
supplementation is safe and well-tolerated in the short to medium term (up to 4 months) at doses up

to 1,000 mg daily.
Long-Term Data Gap: A significant evidence gap exists for human studies extending beyond 4

months. The long-term safety profile remains to be fully established.
Drug Interactions Unknown: The search results explicitly note that research on potential

interactions between Urolithin A and other drugs remains limited and warrants further investigation
[3] [4].

Visualizing the Safety Assessment Workflow

The following diagram illustrates the standard safety assessment protocol used in the cited clinical trials,

providing a logical workflow for evaluating adverse events.
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I hope this structured summary is helpful for your comparative guide. The field is evolving rapidly, and the

2025 publication suggests new data is emerging.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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